Cas no 2580294-98-8 (lithium(1+) 5-(methylsulfanyl)pent-2-enoate)

• Product Name: lithium(1+) 5-(methylsulfanyl)pent-2-enoate
• CAS No: 2580294-98-8
• MF: C₆H₉LiO₂S
• MW: 152.140460729599
• CID: 5662355
• PubChem ID: 155859064
• Update Time: 2025-06-08

lithium(1+) 5-(methylsulfanyl)pent-2-enoate Chemical and Physical Properties

Names and Identifiers

• lithium(1+) 5-(methylsulfanyl)pent-2-enoate
• EN300-27703573
• 2580294-98-8
• Lithium;(E)-5-methylsulfanylpent-2-enoate

• Inchi： 1S/C6H10O2S.Li/c1-9-5-3-2-4-6(7)8;/h2,4H,3,5H2,1H3,(H,7,8);/q;+1/p-1/b4-2+;
• InChI Key： ZMMGKLPMTJNOEA-VEELZWTKSA-M
• SMILES： S(C)CC/C=C/C(=O)[O-].[Li+]

Computed Properties

• Exact Mass: 152.04832913g/mol
• Monoisotopic Mass: 152.04832913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 114
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.4Ų

Additional information on lithium(1+) 5-(methylsulfanyl)pent-2-enoate

Introduction to Lithium(1+) 5-(Methylsulfanyl)Pent-2-enoate (CAS No. 2580294-98-8)

Lithium(1+) 5-(Methylsulfanyl)Pent-2-enoate, a compound with the chemical formula C₇H₁₁LiO₃S, is a specialized derivative that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, identified by its unique CAS number 2580294-98-8, represents a novel class of lithium-based molecules that exhibit promising properties for various therapeutic applications. The structural integrity of this molecule, featuring a lithium cation coordinated with a 5-(methylsulfanyl)pent-2-enoate anion, makes it an intriguing subject for further investigation.

The molecular structure of Lithium(1+) 5-(Methylsulfanyl)Pent-2-enoate incorporates a pent-2-enoate moiety, which is known for its stability and reactivity in biochemical pathways. This feature, combined with the presence of a methylsulfanyl group, enhances the compound's potential to interact with biological targets in a unique manner. The lithium ion, being a well-known therapeutic agent, contributes to the compound's pharmacological profile, suggesting its utility in addressing various health conditions.

Recent advancements in medicinal chemistry have highlighted the importance of lithium derivatives in the development of new treatments. Studies have shown that lithium compounds can modulate neurotransmitter release and inhibit inflammatory pathways, making them valuable in the management of neurological and psychiatric disorders. The specific arrangement of atoms in Lithium(1+) 5-(Methylsulfanyl)Pent-2-enoate may provide advantages over conventional lithium salts by offering improved bioavailability and reduced side effects.

In vitro studies have begun to explore the pharmacokinetic properties of this compound, revealing insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary data indicate that Lithium(1+) 5-(Methylsulfanyl)Pent-2-enoate exhibits rapid absorption following oral administration and maintains stable plasma levels over an extended period. These findings are particularly encouraging for the development of once-daily dosing regimens, which would enhance patient compliance and convenience.

The potential therapeutic applications of Lithium(1+) 5-(Methylsulfanyl)Pent-2-enoate are broad and multifaceted. Research has suggested its efficacy in treating mood disorders such as bipolar disorder and depression, where lithium-based therapies have historically demonstrated success. Additionally, the compound's anti-inflammatory properties may make it relevant in managing chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

One of the most exciting aspects of this research is the exploration of Lithium(1+) 5-(Methylsulfanyl)Pent-2-enoate as a potential treatment for neurodegenerative diseases. Emerging evidence suggests that lithium compounds can protect against neuronal damage and slow disease progression in conditions such as Alzheimer's disease and Parkinson's disease. The unique structural features of this molecule may allow it to cross the blood-brain barrier more effectively than traditional lithium salts, thereby enhancing its therapeutic impact on neurological disorders.

The synthesis of Lithium(1+) 5-(Methylsulfanyl)Pent-2-enoate presents both challenges and opportunities for chemists. The need for precise control over reaction conditions to ensure high yield and purity is critical. However, recent innovations in synthetic methodologies have made it possible to produce this compound on a scalable basis, opening doors for further clinical investigations.

The safety profile of any new therapeutic agent is paramount, and extensive preclinical studies are underway to evaluate the toxicity and side effects associated with Lithium(1+) 5-(Methylsulfanyl)Pent-2-enoate. Initial toxicity assays have shown that the compound is well-tolerated at moderate doses, with minimal signs of organ toxicity. Further studies are needed to confirm these findings and establish safe dosage ranges for human use.

The regulatory landscape for new pharmaceutical compounds is complex but essential for ensuring patient safety and efficacy. As research on Lithium(1+) 5-(Methylsulfanyl)Pent-2-enoate progresses, interactions with regulatory bodies such as the FDA and EMA will be crucial for obtaining approval to proceed with clinical trials and eventual market introduction.

In conclusion, Lithium(1+) 5-(Methylsulfanyl)Pent-2-enoate (CAS No. 2580294-98-8) represents a promising advancement in the field of lithium-based therapeutics. Its unique molecular structure and favorable pharmacokinetic properties position it as a strong candidate for treating a wide range of health conditions, from mood disorders to neurodegenerative diseases. As ongoing research continues to uncover new applications and refine synthetic methodologies, this compound holds significant potential for improving patient outcomes worldwide.